Cas no 1333564-67-2 (2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine)
1333564-67-2 structure
Product Name:2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine
CAS No:1333564-67-2
MF:C21H27FN2O
MW:342.450289011002
CID:6065958
PubChem ID:53617987
Update Time:2024-01-15
2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-26622632
- AKOS033068175
- 1333564-67-2
- 2-[(4-fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine
- Z1129459696
- [2-[(4-fluorophenyl)methyl]piperidin-1-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
- 2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine
-
- Inchi: 1S/C21H27FN2O/c1-2-12-23-14-10-18(11-15-23)21(25)24-13-4-3-5-20(24)16-17-6-8-19(22)9-7-17/h1,6-9,18,20H,3-5,10-16H2
- InChI Key: QHAMOTPMIILNDS-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC1CCCCN1C(C1CCN(CC#C)CC1)=O
Computed Properties
- Exact Mass: 342.21074165g/mol
- Monoisotopic Mass: 342.21074165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 23.6Ų
2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26622632-0.05g |
4-{2-[(4-fluorophenyl)methyl]piperidine-1-carbonyl}-1-(prop-2-yn-1-yl)piperidine |
1333564-67-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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